Cas no 589-54-8 (1,3-Hexanediamine)

• Product Name: 1,3-Hexanediamine
• CAS No: 589-54-8
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 335419
• PubChem ID: 19880522
• Update Time: 2025-04-19

1,3-Hexanediamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanediamine
• hexane-1,3-diamine
• 1,3-diaminohexane
• SCHEMBL127052
• AKOS006351059
• DTXSID30600956
• 589-54-8

• Inchi： 1S/C6H16N2/c1-2-3-6(8)4-5-7/h6H,2-5,7-8H2,1H3
• InChI Key： RPLXGDGIXIJNQD-UHFFFAOYSA-N
• SMILES： NC(CCN)CCC

Computed Properties

• Exact Mass: 116.131348519g/mol
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų